Cas no 1638763-87-7 (6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol)

• Product Name: 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol
• CAS No: 1638763-87-7
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4770525
• Update Time: 2026-02-26

6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-pyrrolo[2,3-b]pyridin-4-ol
• 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol

• Inchi： 1S/C7H5ClN2O/c8-6-3-5(11)4-1-2-9-7(4)10-6/h1-3H,(H2,9,10,11)
• InChI Key： GYRHTGJKYBDXQU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CNC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 1.5
• Topological Polar Surface Area: 44.9

Additional information on 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol

Recent Advances in the Study of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol (CAS: 1638763-87-7) and Its Applications in Chemical Biology and Medicine

The compound 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol (CAS: 1638763-87-7) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic structure, featuring a chloro-substituted pyrrolopyridine core, has attracted significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have explored its role as a kinase inhibitor scaffold, particularly in targeting cancer-related signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol exhibit potent inhibitory activity against JAK family kinases, with IC50 values in the low nanomolar range. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's selectivity profile, identifying key modifications that enhance both potency and pharmacokinetic properties. The lead compound from this series showed promising antitumor activity in xenograft models of hematological malignancies.

In the field of neurodegenerative diseases, a recent Nature Communications paper (2024) reported the development of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol derivatives as modulators of α-synuclein aggregation. The study employed cryo-EM and NMR spectroscopy to elucidate the molecular interactions between the compound and pathological protein aggregates, providing structural insights for the design of novel therapeutics for Parkinson's disease.

From a synthetic chemistry perspective, several innovative routes to 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol have been developed recently. A 2023 Organic Letters publication described a novel palladium-catalyzed cyclization approach that significantly improves the yield and scalability of the synthesis. This methodological advancement addresses previous challenges in producing gram-scale quantities of the compound for preclinical studies.

Pharmacokinetic studies of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol derivatives have revealed interesting metabolic profiles. A recent Drug Metabolism and Disposition article (2024) identified the major metabolic pathways of this scaffold, including oxidative defluorination and glucuronidation. These findings are crucial for further medicinal chemistry optimization to improve metabolic stability and oral bioavailability.

The compound has also found applications in chemical biology as a versatile building block for probe development. A 2024 ACS Chemical Biology study demonstrated its utility in creating fluorescent probes for monitoring kinase activity in live cells. The unique photophysical properties of the pyrrolopyridine core enable ratiometric measurements of enzymatic activity with high temporal resolution.

Looking forward, the diverse biological activities and synthetic accessibility of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-4-ol position it as a valuable scaffold for future drug discovery efforts. Ongoing clinical trials of related compounds suggest that this chemical space may yield novel therapeutics for oncology, inflammation, and central nervous system disorders in the coming years.